Solanesol

Specification

• CAS No.: 13190-97-1
• Molecular Formula: C45H74O
• Molecular Weight: 631.1 g/mol
• IUPAC Name: (2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaen-1-ol
• Standard InChI: InChI=1S/C45H74O/c1-37(2)19-11-20-38(3)21-12-22-39(4)23-13-24-40(5)25-14-26-41(6)27-15-28-42(7)29-16-30-43(8)31-17-32-44(9)33-18-34-45(10)35-36-46/h19,21,23,25,27,29,31,33,35,46H,11-18,20,22,24,26,28,30,32,34,36H2,1-10H3/b38-21+,39-23+,40-25+,41-27+,42-29+,43-31+,44-33+,45-35+
• Standard InChI Key: AFPLNGZPBSKHHQ-MEGGAXOGSA-N
• Isomeric SMILES: CC(=CCC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CO)/C)/C)/C)/C)/C)/C)/C)/C)C
• Canonical SMILES: CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCO)C)C)C)C)C)C)C)C)C

Introduction

Chemical Identity and Structure

Solanesol (CAS No. 13190-97-1) is a long-chain isoprenoid alcohol with the molecular formula C45H74O and a molecular weight of 631.07 g/mol. Structurally, it is composed of nine isoprene units including nine non-conjugated double bonds, which contributes to its strong biological activity. The systematic chemical name is (2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-Nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaene-1-ol. The structural configuration of solanesol is particularly noteworthy, as the arrangement of its multiple double bonds and extended hydrophobic chain underlies its unique chemical reactivity and biological functions.

The molecular structure of solanesol features a primary alcohol group at one end of the molecule and a long hydrocarbon chain with regularly spaced methyl branches and double bonds. This structure allows solanesol to undergo various chemical reactions, including oxidation, addition, and dehydrogenation. The unique structural features of solanesol provide the foundation for its diverse biological activities and pharmacological applications.

Physical Properties

Solanesol exhibits distinctive physical characteristics that influence its stability, reactivity, and potential applications in pharmaceutical formulations. At room temperature, solanesol appears as a white or faintly yellow solid with a melting point of 33°C. It has a predicted boiling point of approximately 685.6±24.0°C and a density of 0.889±0.06 g/cm3.

Due to its predominantly hydrophobic structure, solanesol has low polarity and is insoluble in water, while being soluble in organic solvents such as hexane and ethanol. It also exhibits slight solubility in chloroform and ethyl acetate. This solubility profile affects its bioavailability and administration routes in potential therapeutic applications.

Regarding stability, solanesol is generally stable but may be heat sensitive, necessitating cold storage conditions, preferably in a freezer below -20°C. It is combustible and incompatible with strong oxidizing agents. Recent research has demonstrated that solanesol, when formulated as an oil-in-water (O/W) emulsion, exhibits good stability and comparable physicochemical stability to squalene under storage conditions of 5°C and 25°C, with continued physical stability at 40°C.

Pharmacological Properties

Antimicrobial Activity

Solanesol has demonstrated significant antimicrobial properties in multiple studies. The compound's extended hydrophobic chain facilitates interaction with bacterial cell membranes, potentially disrupting their integrity and contributing to its antibacterial effects. Recent research indicates that solanesol-based nanocomposites can exhibit robust antibacterial and anti-biofilm activities through synergistic molecular interactions.

Antioxidant Effects

The antioxidant capacity of solanesol is one of its most thoroughly investigated properties. Solanesol effectively scavenges free radicals and stabilizes lipid peroxidation processes. In experimental models, solanesol treatment has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GSH-Px), while decreasing malondialdehyde (MDA) content, a marker of oxidative stress. This antioxidant activity is particularly relevant in neurological disorders where oxidative damage plays a significant pathophysiological role.

Anti-inflammatory Properties

Solanesol exhibits potent anti-inflammatory activity across multiple experimental models. It significantly reduces the levels of pro-inflammatory cytokines, including interleukin-1 beta (IL-1β), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6). In animal models of periodontitis, solanesol administration at doses of 15, 30, and 60 mg/kg reduced plasma levels of IL-1β, TNF-α, and prostaglandin E2 (PGE2). Additionally, in neuroinflammatory models, solanesol at 50 mg/kg significantly inhibited the activation of microglia and astrocytes, which are key cellular mediators of inflammation in the central nervous system.

Membrane-stabilizing Effects

Solanesol's structure allows it to integrate into lipid membranes, contributing to membrane stabilization. This property may underlie some of its therapeutic effects, particularly in conditions involving cellular damage and membrane disruption. The membrane-stabilizing effect of solanesol could be particularly relevant in neurodegenerative disorders where membrane integrity is compromised.

Molecular Mechanisms of Action

Solanesol exerts its biological effects through multiple molecular mechanisms, reflecting its polypharmacological nature. The primary molecular pathways through which solanesol mediates its effects include:

Nrf2 Activation Pathway

Solanesol disrupts the Kelch-like ECH-associated protein 1 (Keap1)-Nuclear factor erythroid 2-related factor 2 (Nrf2) complex, facilitating the liberation and nuclear translocation of Nrf2. Once in the nucleus, Nrf2 initiates the transcription of antioxidant response element (ARE)-mediated genes, including heme oxygenase-1 (HO-1), glutamate-cysteine ligase catalytic subunit (GCLC), glutamate-cysteine ligase regulatory subunit (GCLM), and NAD(P)H dehydrogenase [quinone] 1 (NQO1). The enzymatic action of HO-1 results in increased cytosolic concentrations of Fe2+ and biliverdin, which suppress reactive oxygen species (ROS) generation.

Heat Shock Response Pathway

Solanesol also disrupts the Heat shock factor protein 1 (HSF1)-Heat shock protein 90 (HSP90) complex, promoting the translocation of HSF1 to the nucleus. HSF1 then promotes the transcription of Heat shock protein 70 (HSP70), which further enhances the release of Nrf2, bolstering antioxidative defense mechanisms.

SIRT1 and NF-κB Pathway

Solanesol upregulates Sirtuin 1 (SIRT1) expression, which inhibits the phosphorylation of the RELA proto-oncogene, NF-kB subunit (p65) protein and subsequent transcription of pro-inflammatory cytokines such as IL-6, IL-1β, and TNF-α, thereby exerting an anti-inflammatory effect. Additionally, solanesol activates Nrf2 through the phosphorylation of RAC-alpha serine/threonine-protein kinase (Akt) and Mitogen-activated protein kinase 14 (p38) proteins.

Mitochondrial Function Enhancement

Solanesol enhances the activity of mitochondrial respiratory chain complexes, particularly complexes I, II, and V. This improvement in mitochondrial function contributes to increased cellular energy production and reduced oxidative stress, which may underlie many of solanesol's neuroprotective effects.

Therapeutic Applications in Disease Models

Parkinson's Disease

In a 2024 study using a zebrafish model of Parkinson's disease induced by Tramadol, solanesol at doses of 25, 50, and 100 mg/kg reversed motor dysfunction and improved motor coordination. The treatment restored levels of dopamine and norepinephrine in the brain, increased serotonin levels, improved gamma-aminobutyric acid (GABA) levels, and repaired the neurotransmitter system. Solanesol also reduced levels of TNF-α and IL-1β while increasing IL-10, an anti-inflammatory cytokine. Additionally, it significantly reduced oxidative stress, improved lipid peroxidation, decreased malondialdehyde (MDA) concentration, and restored levels of reduced glutathione (GSH) and superoxide dismutase (SOD). Histopathological analysis revealed that solanesol treatment improved neuronal cell damage and neuronal cell density in a dose-dependent manner.

Amyotrophic Lateral Sclerosis

Research in 2020 investigated the therapeutic effects of solanesol at doses of 15 and 30 mg/kg, alone and in combination with riluzole, in a methylmercury-induced amyotrophic lateral sclerosis (ALS) rat model. Long-term treatment elevated adenylate cyclase and mitochondrial coenzyme Q10 levels, inhibited inflammation and oxidative stress, reversed alterations in neurochemical substances, and improved grip strength and cognitive function in rats.

Multiple Sclerosis

In a 2021 study on a rat model of multiple sclerosis induced by ethidium bromide, long-term treatment with solanesol at doses of 40 and 80 mg/kg upregulated the levels of SIRT-1 and myelin basic protein in rat brain tissues. The treatment restored the activities of mitochondrial respiratory chain complexes, improved neurotransmitter levels, inhibited the production of inflammatory cytokines, reduced oxidative stress, regulated apoptosis-related factors, decreased brain demyelination, and improved motor functions, grip strength, memory, and cognitive abilities in rats.

Periodontitis

In 2018, researchers studied the therapeutic effects of solanesol at three concentrations (15, 30, and 60 mg/kg) on a rat model of experimental periodontitis. All three doses significantly reduced plasma levels of IL-1β, TNF-α, and prostaglandin E2 (PGE2). Solanesol also increased the activity of antioxidant enzymes, decreased malondialdehyde content, improved systemic oxidative stress, alleviated alveolar bone loss, and mitigated periodontal inflammation.

Inflammation-Induced Anxiety

Studies have shown that solanesol at 50 mg/kg can reverse mechanical allodynia and thermal hypersensitivity induced by complete Freund's adjuvant (CFA) injection, alleviate anxiety-like syndromes associated with chronic inflammatory pain, and significantly reduce levels of inflammatory factors in the mouse spinal cord. Immunohistochemical staining revealed that solanesol significantly inhibited the activation of microglia and astrocytes induced by CFA injection. In another study on a CFA-induced neuroinflammation mouse model, treatment with 50 mg/kg solanesol for one week significantly improved anxiety behavior, reduced activation of microglia and astrocytes in the anterior cingulate cortex, and downregulated TIA1, thereby lowering levels of pro-inflammatory cytokines.

Bipolar Disorder

Research in 2022 on rats induced with bipolar disorder-like symptoms using ouabain found that solanesol at doses of 40 and 80 mg/kg increased SIRT-1 levels in cerebrospinal fluid, brain homogenate, and plasma samples. This led to improvements in apoptosis markers, restoration of mitochondrial respiratory chain complex enzymes, reduction in inflammatory cytokines, elevation of serotonin and acetylcholine levels, decrease in dopamine and glutamate levels, reduction of oxidative stress, and restoration of altered Na/K ATPase levels. The combination of solanesol at 80 mg/kg with lithium significantly reduced brain neuroglial cell proliferation, restored neuronal cell structures, decreased cell apoptosis, and alleviated manic-like and depressive-like behaviors in bipolar disorder model rats.

Current Applications and Future Prospects

Solanesol is primarily utilized in synthesizing compounds containing the isoprenoid structure, such as coenzyme Q10, vitamin K2, and vitamin E, establishing its indispensable role as an intermediate in ubiquinone-type medications. Recent studies have identified that solanesol can also act as an "active carrier" in the development of novel nano-drug delivery systems for synthesizing anticancer drugs.

The broad pharmacological profile of solanesol suggests numerous potential therapeutic applications beyond its current uses. Its ability to modulate multiple signaling pathways and exert pleiotropic effects makes it a promising candidate for treating complex diseases with multifactorial pathophysiology, particularly neurodegenerative and inflammatory disorders.